Cas no 917948-49-3 (Carbamodithioic acid, N-(9-anthracenylmethyl)-N-methyl-)

• Product Name: Carbamodithioic acid, N-(9-anthracenylmethyl)-N-methyl-
• CAS No: 917948-49-3
• MF: C₁₇H₁₅NS₂
• MW: 297.437701463699
• CID: 781478
• PubChem ID: 71428007
• Update Time: 2025-04-19

Carbamodithioic acid, N-(9-anthracenylmethyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Carbamodithioic acid, N-(9-anthracenylmethyl)-N-methyl-
• anthracen-9-ylmethyl(methyl)carbamodithioic acid
• [(Anthracen-9-yl)methyl]methylcarbamodithioic acid
• DTXSID90846737
• 917948-49-3

• Inchi： 1S/C17H15NS2/c1-18(17(19)20)11-16-14-8-4-2-6-12(14)10-13-7-3-5-9-15(13)16/h2-10H,11H2,1H3,(H,19,20)
• InChI Key： JKURHJBXIYBDKV-UHFFFAOYSA-N
• SMILES： SC(N(C)CC1C2C=CC=CC=2C=C2C=CC=CC=12)=S

Computed Properties

• Exact Mass: 297.06459183g/mol
• Monoisotopic Mass: 297.06459183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 36.3Ų